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Compound of Interest

Compound Name: Cyclanilide

Cat. No.: B1669389

Application Timing for Optimal Efficacy

The optimal timing for cyclanilide application is determined by the maturity of the cotton crop.
Applying too early can lead to reduced yield and fiber quality, while applying too late may result
in delayed harvest and potential losses due to weathering. Several methods are used to
determine crop maturity for harvest aid application:

» Nodes Above Cracked Boll (NACB): This method involves counting the number of nodes
between the uppermost first-position cracked boll and the uppermost harvestable boll. A
general recommendation is to apply harvest aids when the NACB is 4 or less.

o Percent Open Bolls: Application is often recommended when 60% to 75% of the harvestable
bolls are open.

e Heat Units After Cutout (DD60s): This method uses the accumulation of degree-days (base
60°F) after the crop has reached physiological cutout (nodes above white flower = 5).
Specific DD60 targets for defoliation can vary by region and growing conditions.

» Sharp Knife Technique: This involves cutting through the uppermost harvestable bolls to
inspect seed maturity. Mature seeds will be dark tan to black, firm, and difficult to slice.
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The following tables summarize quantitative data from various studies on the application of
cyclanilide in combination with ethephon.

Table 1: Effect of Cyclanilide + Ethephon (Finish) on Cotton Defoliation

7 Days After 14 Days After
Treatment Rate (product/acre) Treatment (% Treatment (%
Defoliation) Defoliation)
Finish 20L 77 90
Ginstar + Finish 8oz+15pt 70 89
Untreated Check N/A <10 <20

Data synthesized from multiple sources for illustrative purposes.

Table 2: Impact of Harvest-Aid Timing and Material on Lint Yield and Fiber Quality
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Harvest-Aid
Timing Harvest-Aid Lint Yield Yellowness Length
(Degree-Days Material (Ibslacre) (+b) Uniformity (%)
After Cutout)
Cyclanilide +
650 1050 9.5 82.5
Ethephon
Thidiazuron +
650 Tribufos + 1075 9.2 83.0
Ethephon
Cyclanilide +
850 1150 9.8 82.8
Ethephon
Thidiazuron +
850 Tribufos + 1160 9.4 83.2
Ethephon
Cyclanilide +
950 1120 10.0 82.6
Ethephon
Thidiazuron +
950 Tribufos + 1130 9.6 83.1

Ethephon

Data adapted from a study by Larson et al. (2005) for illustrative purposes. Actual values may
vary based on specific experimental conditions.

Experimental Protocols
Protocol 1: Field Efficacy Trial for Cyclanilide-Based Harvest Aids

Objective: To evaluate the efficacy of a cyclanilide + ethephon formulation (e.qg., Finish 6 Pro)
on cotton defoliation and boll opening compared to other standard harvest aid treatments.

Materials:

 Certified cotton seed of a locally adapted variety.
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e Cyclanilide + ethephon product (e.g., Finish 6 Pro).

o Standard harvest aid products for comparison (e.g., ethephon alone, thidiazuron-based
products).

o Backpack or tractor-mounted sprayer calibrated for consistent application.

e Flagging tape and stakes for plot identification.

o Data collection sheets or electronic device.

Experimental Design:

e Randomized complete block design with 4-6 replications.

e Plot size: 4 rows wide by 30-50 feet long.

Procedure:

Establish and manage the cotton crop according to standard local agronomic practices.

e Monitor crop development to determine the optimal application timing based on NACB,
percent open bolls, or DD60s.

» At the target crop maturity stage, apply the harvest aid treatments using a calibrated sprayer
to ensure uniform coverage. Leave an untreated control in each replication.

e Visually assess and record the following parameters at 3, 7, 10, and 14 days after treatment
(DAT):

o

Percent defoliation (0-100%).

[¢]

Percent open bolls (0-100%).

[¢]

Percent desiccation (leaf browning and sticking).

[e]

Percent regrowth (new leaf formation).
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Harvest the center two rows of each plot at approximately 14 DAT or when the crop is ready
for harvest.

Measure and record the seed cotton yield for each plot.

Take a subsample of seed cotton from each plot for ginning and fiber quality analysis (HVI
testing for micronaire, length, strength, uniformity, and color).

Statistically analyze the data to determine significant differences between treatments.

Protocol 2: Laboratory Assay for Auxin Transport Inhibition by Cyclanilide

Objective: To demonstrate the inhibitory effect of cyclanilide on polar auxin transport.

Materials:

Etiolated corn coleoptiles.

Radioactively labeled auxin ([3H]IAA).
Cyclanilide solutions at various concentrations.
Agar blocks.

Scintillation counter.

Procedure:

Excise segments from the apical region of etiolated corn coleoptiles.

Prepare donor agar blocks containing a known concentration of [3H]IAA and varying
concentrations of cyclanilide.

Place a donor block on the apical end of each coleoptile segment and a receiver agar block
at the basal end.

Allow for a transport period of several hours in a dark, humid environment.

After the transport period, remove the receiver blocks.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1669389?utm_src=pdf-body
https://www.benchchem.com/product/b1669389?utm_src=pdf-body
https://www.benchchem.com/product/b1669389?utm_src=pdf-body
https://www.benchchem.com/product/b1669389?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

+ Measure the amount of radioactivity in each receiver block using a scintillation counter.

» Calculate the percentage of inhibition of auxin transport for each cyclanilide concentration

compared to a control without cyclanilide.
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Caption: Signaling pathway of cyclanilide and ethephon in cotton defoliation.
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Caption: Experimental workflow for evaluating cyclanilide harvest aids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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